Cas no 2680778-19-0 (tert-butyl N-5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-ylcarbamate
• CAS No: 2680778-19-0
• MF: C₁₄H₁₆ClN₃O₃
• MW: 309.748142242432
• CID: 5634824
• PubChem ID: 165935917
• Update Time: 2025-07-21

tert-butyl N-5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-yl]carbamate
• EN300-28292037
• 2680778-19-0
• tert-butyl N-5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-ylcarbamate

• Inchi： 1S/C14H16ClN3O3/c1-14(2,3)21-13(20)17-10-5-4-9-8(7-15)6-11(19)18-12(9)16-10/h4-6H,7H2,1-3H3,(H2,16,17,18,19,20)
• InChI Key： YMJKOXWFPCWTIG-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC2C1=CC=C(N=2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 309.0880191g/mol
• Monoisotopic Mass: 309.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.3Ų

Additional information on tert-butyl N-5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-ylcarbamate

Introduction to Tert-butyl N-5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-ylcarbamate (CAS No. 2680778-19-0)

Ter-butyl N-5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-ylcarbamate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2680778-19-0, belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl group and the presence of a chloromethyl substituent on the 5-position of the naphthyridine ring, contribute to its unique chemical properties and reactivity.

The compound’s< strong>N-carbamate moiety is a key functional group that influences its interactions with biological targets. This moiety is often employed in medicinal chemistry to enhance solubility, improve pharmacokinetic profiles, and modulate binding affinity. The< strong>7-oxo group further enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. The< strong>7,8-dihydro substitution indicates a saturated system, which can affect the compound’s overall stability and bioavailability.

In recent years, there has been a growing interest in naphthyridine derivatives due to their potential as antimicrobial, anticancer, and anti-inflammatory agents. The< strong>chloromethyl group in particular has been studied for its ability to participate in nucleophilic addition reactions, which can be exploited in the development of novel drug candidates. This reactivity makes Ter-butyl N-5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-ylcarbamate a promising scaffold for further chemical modifications and biological evaluations.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>tert-butyl group at the 2-position of the naphthyridine ring is particularly challenging due to its steric hindrance. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels. The< strong>N-carbamate functionality is typically introduced through reactions involving carbodiimides or urea derivatives, which form stable intermediates that can be further functionalized.

The biological activity of Ter-butyl N-5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-ylcarbamate has been explored in several preclinical studies. These studies have shown that the compound exhibits moderate activity against certain bacterial strains and has potential as an anti-inflammatory agent. The< strong>chloromethyl group plays a crucial role in these interactions by allowing for covalent binding to biological targets. This type of interaction can lead to prolonged drug effects but also requires careful optimization to avoid off-target toxicity.

The pharmacokinetic properties of this compound are also of great interest. Studies have indicated that it has a reasonable bioavailability when administered orally and exhibits moderate tissue distribution. The< strong>N-carbamate moiety contributes to its solubility in water-based environments, which is beneficial for formulation development. Additionally, the< strong>tert-butyl group enhances metabolic stability by protecting the molecule from rapid degradation by enzymes.

In conclusion, Ter-butyl N-5-(chloromethyl)-7-oxo-7,8-dihydro-1,8-naphthyridin-2-ylcarbamate (CAS No. 2680778-19-0) is a versatile chemical entity with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the discovery and development of new therapeutic agents.